Cas no 1341137-62-9 (Acetamide, 2-(3-azetidinyloxy)-N-propyl-)

• Product Name: Acetamide, 2-(3-azetidinyloxy)-N-propyl-
• CAS No: 1341137-62-9
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 5851091
• PubChem ID: 63106625
• Update Time: 2025-07-01

Acetamide, 2-(3-azetidinyloxy)-N-propyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(3-azetidinyloxy)-N-propyl-
• CS-0295358
• AKOS012407436
• 1341137-62-9
• 2-(azetidin-3-yloxy)-N-propylacetamide
• EN300-1146511

• Inchi： 1S/C8H16N2O2/c1-2-3-10-8(11)6-12-7-4-9-5-7/h7,9H,2-6H2,1H3,(H,10,11)
• InChI Key： IQTHGMMBLGEIQE-UHFFFAOYSA-N
• SMILES： C(NCCC)(=O)COC1CNC1

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 339.0±37.0 °C(Predicted)
• pka: 14.98±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on Acetamide, 2-(3-azetidinyloxy)-N-propyl-

Acetamide, 2-(3-azetidinyloxy)-N-propyl- (CAS No. 1341137-62-9): An Overview of Its Properties and Applications

Acetamide, 2-(3-azetidinyloxy)-N-propyl- (CAS No. 1341137-62-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Acetamide, 2-(3-azetidinyloxy)-N-propyl- consists of an acetamide moiety linked to a propyl group and a 3-azetidinyloxy substituent. The presence of the azetidine ring, a four-membered nitrogen-containing heterocycle, imparts specific chemical and biological properties to the molecule. This structural arrangement is crucial for its pharmacological activities and interactions with biological targets.

Recent studies have highlighted the potential of Acetamide, 2-(3-azetidinyloxy)-N-propyl- in the treatment of various diseases. One notable area of research is its role as a potential anticonvulsant agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibited significant anticonvulsant activity in animal models, suggesting its potential for the development of new treatments for epilepsy and other seizure disorders.

Beyond its anticonvulsant properties, Acetamide, 2-(3-azetidinyloxy)-N-propyl- has also shown promise in neuroprotective applications. A study conducted at the University of California, San Francisco, demonstrated that this compound could protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxins. These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of Acetamide, 2-(3-azetidinyloxy)-N-propyl- have been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and favorable metabolic stability, making it an attractive candidate for drug development. Additionally, its low toxicity profile further supports its safety for clinical use.

In terms of synthetic methods, several approaches have been developed to prepare Acetamide, 2-(3-azetidinyloxy)-N-propyl-. One common method involves the reaction of 3-azetidinyl alcohol with propylamine followed by acetylation. This multi-step synthesis allows for precise control over the purity and yield of the final product, ensuring its suitability for pharmaceutical applications.

The potential applications of Acetamide, 2-(3-azetidinyloxy)-N-propyl- extend beyond traditional medicinal chemistry. In the field of materials science, this compound has been explored as a functional additive in polymer formulations due to its ability to enhance mechanical properties and thermal stability. This versatility underscores its value as a multifunctional chemical entity.

In conclusion, Acetamide, 2-(3-azetidinyloxy)-N-propyl- (CAS No. 1341137-62-9) is a promising compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely to play an increasingly important role in advancing medical treatments and technological innovations.